Cas no 2172129-50-7 (3-cyclopropyl-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}butanoic acid)

• Product Name: 3-cyclopropyl-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}butanoic acid
• CAS No: 2172129-50-7
• MF: C₂₆H₂₉N₃O₆
• MW: 479.524966955185
• CID: 6373589
• PubChem ID: 165810034
• Update Time: 2025-05-25

3-cyclopropyl-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}butanoic acid
• EN300-1500422
• 3-cyclopropyl-3-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetamido}butanoic acid
• 2172129-50-7

• Inchi： 1S/C26H29N3O6/c1-26(12-24(32)33,16-10-11-16)29-23(31)14-27-22(30)13-28-25(34)35-15-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,16,21H,10-15H2,1H3,(H,27,30)(H,28,34)(H,29,31)(H,32,33)
• InChI Key： ZYHUSILFUAQLER-UHFFFAOYSA-N
• SMILES： OC(CC(C)(C1CC1)NC(CNC(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O)=O

Computed Properties

• Exact Mass: 479.20563565g/mol
• Monoisotopic Mass: 479.20563565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 793
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 134Ų

Additional information on 3-cyclopropyl-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}butanoic acid

3-Cyclopropyl-3-{2-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}butanoic Acid: A Comprehensive Overview

3-Cyclopropyl-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}butanoic acid, also known by its CAS number CAS No. 2172129-50-7, is a complex organic compound with significant potential in various fields of chemical research and application. This compound is characterized by its intricate molecular structure, which includes a cyclopropyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and multiple amide functionalities. These structural features make it a valuable molecule for exploring advanced chemical synthesis techniques and applications in drug delivery systems, bioconjugation, and materials science.

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic acyl substitution, peptide coupling, and protecting group strategies. The presence of the Fmoc group, a widely used protecting group in peptide synthesis, highlights its role in controlling reactivity during the construction of the molecule. Recent advancements in peptide chemistry have enabled more efficient and selective methods for incorporating such complex functionalities into organic molecules, as reported in studies published in Journal of the American Chemical Society and Nature Chemistry.

The molecular structure of this compound is particularly interesting due to the combination of rigid and flexible moieties. The cyclopropyl group introduces strain and rigidity into the molecule, while the Fmoc group provides a bulky yet removable protecting functionality. This balance between rigidity and flexibility is crucial for applications such as drug design, where molecular conformation plays a pivotal role in biological activity. Researchers have recently explored similar structures to develop bioactive compounds with enhanced pharmacokinetic properties, as detailed in a study published in Angewandte Chemie International Edition.

In terms of applications, this compound serves as a versatile building block for constructing larger biomolecules or materials with tailored properties. Its multiple amide groups allow for potential cross-linking reactions or incorporation into polymer networks. Recent studies have demonstrated the use of similar compounds in creating stimuli-responsive materials that can undergo structural changes in response to external conditions such as pH or temperature. These findings suggest that this compound could be utilized in developing advanced drug delivery systems or smart materials.

The integration of the Fmoc group into this molecule also makes it an attractive candidate for exploring reversible chemical reactions. The ability to selectively remove or retain the Fmoc group during synthesis provides chemists with greater control over reaction pathways and product formation. This aspect has been extensively studied in recent years, with researchers developing novel strategies for dynamic covalent chemistry and reversible peptide assembly.

In conclusion, 3-cyclopropyl-3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}butanoic acid represents a sophisticated organic compound with diverse potential applications across multiple disciplines. Its unique molecular structure and functional groups make it an ideal candidate for advancing chemical synthesis techniques and exploring innovative materials science concepts. As research continues to uncover new possibilities for this compound, its role in cutting-edge scientific developments is expected to grow significantly.